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Compound of Interest

Compound Name: (Butane-2-sulfonyl)-acetonitrile

Cat. No.: B3335286 Get Quote

An In-depth Technical Guide to the Physical Properties of (Butane-2-sulfonyl)-acetonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract
(Butane-2-sulfonyl)-acetonitrile is a bifunctional organic compound containing both a sulfonyl

group and a nitrile moiety. This guide provides a summary of its known chemical properties and

outlines detailed experimental protocols for the determination of its key physical characteristics.

Due to the limited availability of direct experimental data for this specific compound, this

document focuses on established methodologies for characterization, providing a framework

for researchers to obtain precise and reliable data. The protocols described herein are

fundamental to the physicochemical profiling of new chemical entities in the drug development

pipeline.

Chemical Identity and Known Properties
(Butane-2-sulfonyl)-acetonitrile is a compound with the molecular formula C6H11NO2S.[1]

Basic identifiers and properties are summarized in the table below.
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Property Value Source

Molecular Formula C6H11NO2S [1]

Molecular Weight 161.22 g/mol [1]

CAS Number 1153970-76-3 [1]

InChI Key
FGYQFNPEDZZDHE-

UHFFFAOYSA-N
[1]

Estimated Physical Properties
Direct experimental data for the physical properties of (Butane-2-sulfonyl)-acetonitrile are not

readily available in the public domain. However, estimations can be made based on the

properties of structurally similar compounds, such as other alkylsulfonylacetonitriles. These

estimations are useful for initial experimental design and handling procedures.
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Property Estimated Value Basis for Estimation

Melting Point Solid at room temperature

Sulfonyl-containing

compounds are often

crystalline solids. For example,

2-[(4-

Methylphenyl)sulfonyl]acetonitr

ile is a solid.[2]

Boiling Point > 200 °C (with decomposition)

High polarity due to sulfonyl

and nitrile groups suggests a

high boiling point. Similar small

sulfonyl compounds have high

boiling points.

Solubility

Soluble in polar organic

solvents (e.g., acetonitrile,

acetone, DMSO); sparingly

soluble in water; poorly soluble

in nonpolar solvents (e.g.,

hexane).

The polar sulfonyl and nitrile

groups will dominate solubility,

favoring polar solvents.[2][3]

Density ~1.2 g/cm³

Based on the density of related

sulfonyl compounds and the

presence of sulfur and oxygen,

which increase density over

simple hydrocarbons. Butane-

2-sulfonyl chloride has a

density of 1.23 g/mL.[4]

Experimental Protocols for Physicochemical
Characterization
The following sections detail the standard experimental procedures for determining the key

physical properties of (Butane-2-sulfonyl)-acetonitrile.

Melting Point Determination
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Methodology:

The melting point can be determined using a digital melting point apparatus. A small, finely

powdered sample of the compound is packed into a capillary tube to a height of 2-3 mm. The

tube is placed in the heating block of the apparatus. The temperature is raised at a steady rate

(e.g., 1-2 °C per minute) near the expected melting point. The melting range is recorded from

the temperature at which the first drop of liquid appears to the temperature at which the entire

sample becomes a clear liquid.
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Sample Preparation:
Finely powder the solid sample.

Capillary Loading:
Pack the sample into a capillary tube (2-3 mm height).

Apparatus Setup:
Place the capillary in the melting point apparatus.

Heating Protocol:
Heat rapidly to ~10-15°C below the expected melting point, then reduce the heating rate to 1-2°C/min.

Observation and Recording:
Record the temperature range from the first liquid drop to complete liquefaction.

Apparatus Assembly:
Set up for vacuum distillation with a manometer.

Sample Introduction:
Place the sample in the distillation flask.

System Evacuation:
Reduce the pressure to a stable, known value.

Heating:
Gently heat the sample until boiling begins.

Data Recording:
Record the vapor temperature and the corresponding pressure.
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Solvent Selection:
Choose a range of solvents with varying polarities.

Sample Preparation:
Weigh a precise amount of solute.

Dissolution:
Add the solute to a known volume of solvent at a constant temperature.

Agitation:
Vortex or stir the mixture for a defined time.

Observation:
Visually inspect for complete dissolution.

Quantification (Optional):
If dissolved, add more solute until saturation is reached and calculate the concentration.
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Sample Weighing:
Accurately weigh the solid sample.

Sample Loading:
Place the sample in the pycnometer chamber.

System Purge:
Purge the chamber with the analysis gas (e.g., helium).

Volume Measurement:
Pressurize the chamber and expand the gas into a reference volume. Measure the pressure change.

Calculation:
Calculate the sample volume from the pressure data. Density = Mass / Volume.

NMR Spectroscopy IR Spectroscopy Mass Spectrometry

Dissolve sample in
deuterated solvent.

Transfer to NMR tube.

Acquire ¹H and ¹³C spectra.

Place solid sample
on ATR crystal.

Apply pressure.

Record spectrum.

Dissolve sample in
volatile solvent.

Introduce into MS
(e.g., ESI).

Record m/z of ions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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